Cas no 1704426-00-5 (3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine)

• Product Name: 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine
• CAS No: 1704426-00-5
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 6104273
• PubChem ID: 108382284
• Update Time: 2025-10-23

3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine
• EN300-1850171
• 1704426-00-5

• Inchi： 1S/C10H12FN/c1-8-4-5-10(11)7-9(8)3-2-6-12/h2-5,7H,6,12H2,1H3/b3-2+
• InChI Key： ZNQQLVFXXFJZAX-NSCUHMNNSA-N
• SMILES： FC1C=CC(C)=C(/C=C/CN)C=1

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine

Comprehensive Guide to 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine (CAS No. 1704426-00-5): Properties, Applications, and Market Insights

The compound 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine (CAS No. 1704426-00-5) is a fluorinated aromatic amine with significant potential in pharmaceutical and material science research. This fluoro-substituted phenylpropeneamine derivative has garnered attention due to its unique structural features, combining a fluorinated aromatic ring with an amine-functionalized propene side chain. The presence of both fluoro and methyl substituents on the phenyl ring contributes to its distinctive electronic and steric properties, making it valuable for various synthetic applications.

In recent years, researchers have shown growing interest in fluorinated organic compounds like 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine, particularly in drug discovery programs. The fluoro group in this molecule can significantly influence its biological activity, metabolic stability, and membrane permeability. Many pharmaceutical companies are exploring fluorine-containing building blocks to develop new therapeutic agents, especially in areas such as CNS disorders and anti-inflammatory treatments. The amine functionality in this compound also provides an excellent handle for further chemical modifications.

The synthesis of 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine typically involves multi-step organic transformations starting from commercially available 5-fluoro-2-methylbenzaldehyde. Modern synthetic approaches often employ palladium-catalyzed coupling reactions or reductive amination strategies to construct the prop-2-en-1-amine moiety. Recent advancements in flow chemistry and continuous processing have improved the efficiency of producing such fluorinated amine intermediates, addressing the growing demand from the pharmaceutical industry.

Beyond pharmaceutical applications, 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine has shown promise in materials science. Its conjugated system and electron-withdrawing fluoro group make it potentially useful in the development of organic electronic materials, including OLEDs and organic semiconductors. Researchers are investigating its incorporation into π-conjugated polymers and small-molecule semiconductors for optoelectronic devices. The compound's ability to participate in cross-coupling reactions also makes it valuable for creating more complex molecular architectures.

The global market for fluorinated fine chemicals like 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine has been steadily growing, driven by increasing demand from the pharmaceutical and specialty materials sectors. Market analysts project continued expansion as more drug candidates containing fluorinated aromatic amines enter clinical trials. Several contract research organizations now offer custom synthesis services for this compound, reflecting its importance as a research chemical in modern drug discovery programs.

Quality control of 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for research applications, especially when used as a pharmaceutical intermediate. Storage recommendations generally suggest keeping the material in a cool, dry environment under inert atmosphere to maintain stability, as the amine functionality can be sensitive to oxidation over extended periods.

Recent patent literature reveals growing interest in derivatives of 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine, particularly for applications in kinase inhibitors and GPCR modulators. The compound's structural features make it a versatile scaffold for medicinal chemistry optimization. Several research groups have published methods for its asymmetric synthesis, highlighting the importance of chiral amine building blocks in modern drug development.

Environmental and safety considerations for handling 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this material. Waste disposal should comply with local regulations for fluorinated organic compounds.

Future research directions for 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine may explore its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's amine handle could facilitate attachment to various biological targets or linker systems. Additionally, its photophysical properties might be exploited in fluorescent probes or bioimaging agents, expanding its utility beyond traditional medicinal chemistry applications.

For researchers sourcing 3-(5-fluoro-2-methylphenyl)prop-2-en-1-amine, it's important to verify suppliers' analytical data and quality control procedures. The compound is available from several specialty chemical providers, often with options for custom synthesis and scale-up services. As interest in fluorinated building blocks continues to grow, this compound represents an important tool for drug discovery and materials science innovation.